Cas no 2098132-70-6 (3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile)
3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2098132-70-6
- F1907-7894
- 3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile
- AKOS026712237
- starbld0043719
- 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile
-
- Inchi: 1S/C10H16N2O3/c1-3-15-9-7-12(6-8(9)14-2)10(13)4-5-11/h8-9H,3-4,6-7H2,1-2H3
- InChI Key: ZCEPPJLTEGVLHK-UHFFFAOYSA-N
- SMILES: O(CC)C1CN(C(CC#N)=O)CC1OC
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 62.6Ų
3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E213476-100mg |
3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E213476-500mg |
3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E213476-1g |
3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-7894-0.25g |
3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
| Life Chemicals | F1907-7894-0.5g |
3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
| Life Chemicals | F1907-7894-1g |
3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
| Life Chemicals | F1907-7894-2.5g |
3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
| Life Chemicals | F1907-7894-5g |
3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
| Life Chemicals | F1907-7894-10g |
3-(3-ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile |
2098132-70-6 | 95%+ | 10g |
$3034.0 | 2023-09-07 |
3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile
Recent Advances in the Study of 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098132-70-6)
The compound 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098132-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor in the synthesis of bioactive compounds. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile as a potent inhibitor of specific kinases involved in inflammatory pathways. The research demonstrated that this compound exhibits high selectivity and efficacy in vitro, with IC50 values in the nanomolar range. The study also highlighted its potential as a lead compound for developing novel anti-inflammatory agents, given its ability to suppress cytokine production in immune cells.
Another notable advancement comes from a collaborative effort between academic and industrial researchers, as reported in Bioorganic & Medicinal Chemistry Letters. The team developed an optimized synthetic route for 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile, achieving higher yields and purity compared to traditional methods. This improvement is critical for scaling up production and facilitating further preclinical studies. The researchers also explored structure-activity relationships (SAR) by synthesizing analogs, identifying key functional groups that enhance binding affinity and metabolic stability.
In addition to its therapeutic potential, recent computational studies have provided insights into the molecular interactions of 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile with target proteins. Molecular docking simulations revealed specific hydrogen bonding and hydrophobic interactions that contribute to its high binding affinity. These findings are instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties.
Despite these promising developments, challenges remain in translating the preclinical success of 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive in vivo studies. Nevertheless, the compound's versatility and efficacy make it a compelling candidate for further investigation in drug discovery pipelines.
In conclusion, 3-(3-Ethoxy-4-methoxypyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098132-70-6) represents a significant area of interest in chemical biology and pharmaceutical research. Its dual role as a bioactive molecule and a synthetic intermediate underscores its value in both academic and industrial settings. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for innovative treatments in inflammation, oncology, and beyond.
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